Cas no 651058-95-6 (Benzoic acid, 4-chloro-3-(2-thienyl)-)

• Product Name: Benzoic acid, 4-chloro-3-(2-thienyl)-
• CAS No: 651058-95-6
• MF: C₁₁H₇ClO₂S
• MW: 238.690080881119
• MDL: MFCD18318869
• CID: 406886
• PubChem ID: 52984095
• Update Time: 2025-04-19

Benzoic acid, 4-chloro-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-3-(2-thienyl)-
• 4-chloro-3-thiophen-2-ylbenzoic acid
• 4-CHLORO-3-(THIOPHEN-2-YL)BENZOIC ACID
• A1-65325
• 651058-95-6
• 4-Chloro-3-(thiophen-2-yl)benzoic acid, 95%
• DTXSID50680856
• MFCD18318869

• MDL： MFCD18318869
• Inchi： 1S/C11H7ClO2S/c12-9-4-3-7(11(13)14)6-8(9)10-2-1-5-15-10/h1-6H,(H,13,14)
• InChI Key： PPZCCFVONLMNME-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1=CC=CS1

Computed Properties

• Exact Mass: 237.98561
• Monoisotopic Mass: 237.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives